5-((4-Ethylpiperazin-1-yl)(3-fluorophenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[(4-ethylpiperazin-1-yl)-(3-fluorophenyl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C17H20FN5OS/c1-2-21-6-8-22(9-7-21)14(12-4-3-5-13(18)10-12)15-16(24)23-17(25-15)19-11-20-23/h3-5,10-11,14,24H,2,6-9H2,1H3
• InChI Key: RUPVYMQJJNOVBW-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(C2=CC(=CC=C2)F)C3=C(N4C(=NC=N4)S3)O
• Molecular Formula: C17H20FN5OS
• Molecular Weight: 361.4 g/mol

Description

5-((4-Ethylpiperazin-1-yl)(3-fluorophenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C17H20FN5OS and its molecular weight is 361.44. The purity is usually 95%.
BenchChem offers high-quality 5-((4-Ethylpiperazin-1-yl)(3-fluorophenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-((4-Ethylpiperazin-1-yl)(3-fluorophenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antifungal Activities

Several studies have synthesized and evaluated the antimicrobial and antifungal properties of compounds structurally similar to "5-((4-Ethylpiperazin-1-yl)(3-fluorophenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol". These compounds have shown good to moderate activity against a range of bacterial and fungal strains, suggesting potential applications in developing new antibiotics or antifungal agents. For instance, novel thiazolidinone derivatives exhibited antimicrobial activity against bacterial strains such as Staphylococcus aureus and Escherichia coli, as well as fungal strains including Aspergillus niger and Candida albicans (Patel, Kumari, & Patel, 2012). Similarly, a series of 2-arylbenzothiazole analogs bearing fluorine and piperazine moieties were reported to show excellent bacterial growth inhibition against Gram-positive bacteria (Al-Harthy et al., 2018).

Anti-inflammatory Activity

Compounds incorporating the thiazolo[3,2-b]-1,2,4-triazole scaffold have been synthesized and investigated for their anti-inflammatory activities. This research suggests that modifications to this core structure can lead to significant anti-inflammatory properties, potentially useful in the treatment of chronic inflammatory diseases (Tozkoparan et al., 1999).

Pesticidal Activities

Research into thiazole derivatives has also uncovered their potential as pesticidal agents. For example, certain compounds have demonstrated significant larvicidal activity against mosquito larvae and fungicidal activities against phytopathogenic fungi, suggesting their utility in agricultural pest and disease management (Choi et al., 2015).